3-(4-bromophenyl)-1H-pyrazol-5-amine

• IUPAC Name: 5-(4-bromophenyl)-1H-pyrazol-3-amine
• InChI: InChI=1S/C9H8BrN3/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
• InChI Key: FTCWIBNIYIEHDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NN2)N)Br
• Molecular Formula: C9H8BrN3
• DSSTOX Substance ID: DTXSID30354740
• Molecular Weight: 238.08 g/mol
• CAS No.: 78583-82-1

Description

3-(4-Bromophenyl)-1H-pyrazol-5-amine, also known as 4-bromophenylpyrazole, is an organic compound that belongs to the class of pyrazoles. It is a colorless solid that is insoluble in water, but soluble in common organic solvents. It has a molecular weight of 239.1 g/mol and a boiling point of 253-255 °C. 4-Bromophenylpyrazole is widely used in scientific research due to its versatile properties and applications.

Scientific Research Applications

Synthesis and Molecular Structure

• Molecular Synthesis and Structural Analysis : The compound 3-(4-Bromophenyl)-1H-Pyrazol-5-Amine and its derivatives have been synthesized for various studies. For instance, 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine (BPTBMPA), a closely related compound, was synthesized and characterized through X-ray diffraction, FT-IR, UV-Vis, 1H and 13C NMR spectroscopies. This study highlights the stable molecular structure and significant nonlinear optical properties of the compound, indicating its potential in optical applications (Tamer et al., 2016).

Chemical Properties and Reactivity

• Chemical Reactivity and Biological Activity : Various derivatives of this compound have been synthesized, showing a range of biological activities. For example, compounds synthesized from N-(4-bromophenyl)-N-[(1,3-diphenyl-1H-pyrazol-4-yl)methylene]amine exhibited significant biological activities, as demonstrated in different pharmacological evaluations (Veettil & Haridas, 2009, 2010).

Applications in Materials Science

• Incorporation in Coating Materials : Compounds containing the this compound moiety have been incorporated into polyurethane varnish and printing ink for antimicrobial effects. This research demonstrates the compound's utility in enhancing the antimicrobial properties of surface coatings and inks, with minimal impact on their physical and mechanical properties (El‐Wahab et al., 2015).

Pharmacological Potential

• Antitumor Activities : Derivatives of this compound have been investigated for their potential as antitumor agents. Specific derivatives have shown promising results against various cancer cell lines, suggesting their potential in developing new anticancer drugs (Ananda et al., 2017).

Mechanism of Action

Target of Action

For instance, some pyrazoline derivatives have been found to inhibit acetylcholinesterase (AchE) , an enzyme that hydrolyzes acetylcholine in the cholinergic nervous system .

Mode of Action

Pyrazole derivatives are known for their diverse pharmacological effects . They can interact with their targets and cause changes in cellular processes. For instance, inhibition of AchE can affect normal nerve pulses’ transmission, leading to behavioral changes and body movement impairment .

Biochemical Pathways

For example, they can affect the production of reactive oxygen species (ROS) and other free radicals, which are produced through routine metabolic pathways . Overexpression of ROS has been linked to disease development .

Result of Action

It’s known that pyrazole derivatives can have various biological and pharmacological activities . For instance, they can exhibit antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .